![molecular formula C23H21F5N4O5 B2999530 N-(2,6-difluorophenyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate CAS No. 1351596-71-8](/img/structure/B2999530.png)
N-(2,6-difluorophenyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate
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Description
N-(2,6-difluorophenyl)-4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxamide oxalate is a useful research compound. Its molecular formula is C23H21F5N4O5 and its molecular weight is 528.436. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction Studies
- Molecular Interaction with CB1 Cannabinoid Receptor : The compound N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, related in structure to the specified compound, was found to be a potent and selective antagonist for the CB1 cannabinoid receptor. Molecular orbital methods identified distinct conformations for its interaction with the receptor, suggesting the dominance of the N1 aromatic ring moiety in the steric binding interaction with the receptor (Shim et al., 2002).
Pharmacokinetic Research
- Pharmacokinetics of Novel Anaplastic Lymphoma Kinase Inhibitors : A study on compound 1, structurally similar to the queried chemical, as an anaplastic lymphoma kinase (ALK) inhibitor highlighted the impact of hydrolysis-mediated clearance on its pharmacokinetics. This study provides insights into the metabolic pathways and clearance mechanisms of related compounds, potentially applicable to the specified compound as well (Teffera et al., 2013).
Synthesis and Structural Analysis
- Synthesis and Crystal Structure Analysis : Research on methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, which shares a part of its structure with the specified compound, involved understanding its crystal and molecular structures. Such structural analyses can provide critical insights into the physical and chemical properties of related compounds (Richter et al., 2023).
Luminescent Properties of Derivatives
- Studies on Luminescent Properties : N-heterocyclic carbene coinage metal complexes, structurally related to the specified compound, have been synthesized and analyzed for their intense blue-green emission properties. These studies may offer perspectives on the potential luminescent properties of similar compounds (Gimeno et al., 2012).
Properties
IUPAC Name |
N-(2,6-difluorophenyl)-4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidine-1-carboxamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F5N4O.C2H2O4/c22-14-4-3-5-15(23)18(14)28-20(31)29-10-8-13(9-11-29)12-30-17-7-2-1-6-16(17)27-19(30)21(24,25)26;3-1(4)2(5)6/h1-7,13H,8-12H2,(H,28,31);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGYBTAJTUNXTRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C3=CC=CC=C3N=C2C(F)(F)F)C(=O)NC4=C(C=CC=C4F)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21F5N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.